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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fosravuconazole is a novel, water-soluble triazole antifungal agent. It functions as a prodrug,
designed to enhance the bioavailability of its active metabolite, Ravuconazole.[1][2][3]
Approved in Japan for the treatment of onychomycosis, Fosravuconazole is also under
investigation for other fungal infections, including eumycetoma.[2][4] This guide provides a
detailed overview of its chemical structure, synthesis, mechanism of action, and relevant
technical data for research and development professionals.

Chemical Structure and Properties

Fosravuconazole is chemically designated as [(2R,3R)-3-[4-(4-Cyanophenyl)-1,3-thiazol-2-
yl]-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)butan-2-ylloxymethyl dihydrogen phosphate.[2]
The molecule possesses two defined stereocenters at the 2R and 3R positions. The presence
of a phosphate ester group significantly improves its aqueous solubility compared to the active
drug, Ravuconazole.[5]

Below is a 2D representation of the chemical structure of Fosravuconazole:

Ey .
l=.Chemical structure of Fosravuconazole

Table 1: Chemical Identifiers and Properties of Fosravuconazole
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Identifier Value

[(2R,3R)-3-[4-(4-cyanophenyl)-1,3-thiazol-2-
yl]-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-

IUPAC Name _
yl)butan-2-ylJoxymethyl dihydrogen
phosphate[2]

Molecular Formula C23H20F2N505PS[2]

Molecular Weight 547.47 g-mol~1[2]

CAS Number 351227-64-0
C--INVALID-LINK----INVALID-LINK--(OCOP(=0)

SMILES
(O)O)clcec(F)eclF[2]

InChl Key SYTNEMZCCLUTNX-NPMXOYFQSA-N[2]

Synthesis Overview

Fosravuconazole is synthesized from its active form, Ravuconazole. The key transformation
involves the introduction of a phosphonooxymethyl ether group at the tertiary alcohol of
Ravuconazole. A general synthetic approach is as follows:

o O-Alkylation of Ravuconazole: Ravuconazole is reacted with a suitable
chloromethylphosphate derivative, such as di-tert-butyl chloromethylphosphate, in the
presence of a base. This step introduces the protected phosphate ester group.

o Deprotection: The tert-butyl protecting groups on the phosphate ester are subsequently
removed, typically under acidic conditions using an acid like trifluoroacetic acid (TFA).

o Salt Formation: The resulting free acid form of Fosravuconazole can then be converted to a
more stable and soluble salt, such as the L-lysine ethanolate salt, for pharmaceutical
formulation.[5]

Mechanism of Action

Fosravuconazole itself is biologically inactive. Following oral administration, it is rapidly and
extensively metabolized by phosphatases in the body to yield the active antifungal agent,
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Ravuconazole.[1][3][4] Ravuconazole exerts its antifungal effect through the inhibition of a key
enzyme in the fungal ergosterol biosynthesis pathway.

The mechanism proceeds as follows:
e Prodrug Conversion: Fosravuconazole is hydrolyzed to Ravuconazole.

e Enzyme Inhibition: Ravuconazole targets and inhibits the fungal cytochrome P450 enzyme,
lanosterol 14a-demethylase.[1][3][6][7]

» Disruption of Ergosterol Synthesis: This enzymatic inhibition blocks the conversion of
lanosterol to ergosterol, a vital component of the fungal cell membrane.[1]

o Cell Membrane Disruption: The depletion of ergosterol and the accumulation of toxic sterol
precursors disrupt the integrity and function of the fungal cell membrane, leading to the
inhibition of fungal growth and cell death.[1][3]

Hydrolysis

Fosravuconazole in vivo Ravuconazole Inhibits | Lanosterol 14a-demethylase
(Prodrug) (Active Drug) (Fungal CYP450)
e Essential Component _ [N e =IGE
Cell Membrane

Catalyzed by

Click to download full resolution via product page

Mechanism of action of Fosravuconazole.

Quantitative Data
In Vitro Antifungal Activity of Ravuconazole

The in vitro efficacy of the active metabolite, Ravuconazole, has been evaluated against a
broad range of fungal pathogens. The following tables summarize the Minimum Inhibitory
Concentration (MIC) data.

Table 2: In Vitro Activity of Ravuconazole against Candida Species
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Fungal Species

MICgo (pg/mL)

Candida albicans 0.03[8]
Candida glabrata 1.0 - 2.0[8]
Candida krusei 0.25[8]
All Candida spp. 0.25[8]

Table 3: In Vitro Activity of Ravuconazole against Filamentous Fungi

Fungal Species

MICso (pg/mL)

Aspergillus fumigatus 1.0
Rhizopus oryzae 1.0[9]
Scedosporium apiospermum 4.0
Madurella mycetomatis 0.004[10]

Pharmacokinetic Parameters of Ravuconazole after
Fosravuconazole Administration

A study in patients with eumycetoma provided the following pharmacokinetic insights for

Ravuconazole following the administration of Fosravuconazole.

Table 4: Population Pharmacokinetic Parameters of Ravuconazole
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Parameter Value Description

Follows non-linear elimination

Elimination Michaelis-Menten o
kinetics.[11][12]
) o Increase observed during the
Bioavailability Increase 63% )
loading dose phase.[11][12]
o High level of binding to plasma
Protein Binding ~98% ]
proteins.[11][13]
Half.iif Long (allows for once-weekly The extended half-life is a key
alf-life
dosing) clinical advantage.[11]

Experimental Protocol: Antifungal Susceptibility
Testing

The following is a representative protocol for determining the Minimum Inhibitory Concentration
(MIC) of Ravuconazole against a fungal isolate, based on the broth microdilution methods
established by the Clinical and Laboratory Standards Institute (CLSI) and the European
Committee on Antimicrobial Susceptibility Testing (EUCAST).[14]

Objective

To determine the in vitro susceptibility of a fungal isolate to Ravuconazole by establishing the
MIC.

Materials

e Ravuconazole analytical grade powder

Dimethyl sulfoxide (DMSO)

96-well microtiter plates

RPMI-1640 broth with L-glutamine, without bicarbonate, buffered with MOPS

Spectrophotometer
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Fungal isolate

Sterile saline

Vortex mixer

Incubator (35°C)

Methodology

e Preparation of Ravuconazole Stock Solution:
o Prepare a stock solution of Ravuconazole in DMSO at a concentration of 1600 pg/mL.

e Preparation of Fungal Inoculum:

[¢]

Culture the fungal isolate on appropriate agar medium to obtain a pure culture.

[e]

Prepare a suspension of fungal conidia or yeast cells in sterile saline.

[e]

Adjust the suspension to a turbidity equivalent to a 0.5 McFarland standard.

o

Further dilute this suspension in RPMI-1640 broth to achieve a final inoculum
concentration of approximately 0.5 x 108 to 2.5 x 103 CFU/mL.

e Microdilution Plate Preparation:
o Add 100 pL of RPMI-1640 broth to wells 2 through 12 of a 96-well microtiter plate.

o Prepare the drug dilutions by adding a calculated volume of the Ravuconazole stock
solution to well 1 to achieve the highest desired concentration (e.g., 16 ug/mL) in a final
volume of 200 pL after adding the inoculum.

o Perform serial two-fold dilutions by transferring 100 uL from well 1 to well 2, mixing, and
continuing this process through well 10. Discard 100 pL from well 10.

o Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control
(no inoculum).
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 Inoculation and Incubation:

o Add 100 pL of the prepared fungal inoculum to wells 1 through 11.

o Incubate the plate at 35°C for 24-48 hours, depending on the growth rate of the fungus.
» MIC Determination:

o The MIC is defined as the lowest concentration of Ravuconazole that causes a significant
inhibition of growth (typically 250% reduction) compared to the growth control well.[15]
This can be determined visually or by reading the optical density using a

spectrophotometer.
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Preparation Assay Setup
Prepare Fungal Prepare Ravuconazole Prepare 96-Well Plate
Inoculum (in Saline) Stock Solution (in DMSO) with RPMI Broth
Dilute Inoculum B Perform Serial Dilution
in RPMI Broth of Ravuconazole

'

Inoculate Plate with
.
Fungal Suspension

Analysis

Incubate at 35°C
(24-48 hours)

l

Read Results
(Visually or Spectrophotometrically)

l

Determine MIC
(=50% Growth Inhibition)
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Workflow for Antifungal Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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